Cas no 1382034-59-4 (Tricyclo[3.3.1.13,7]decane-1-methanesulfonamide, 3-bromo-)

• Product Name: Tricyclo[3.3.1.13,7]decane-1-methanesulfonamide, 3-bromo-
• CAS No: 1382034-59-4
• MF: C₁₁H₁₈BrNO₂S
• MW: 308.235121250153
• CID: 6793128
• Update Time: 2025-06-09

Tricyclo[3.3.1.13,7]decane-1-methanesulfonamide, 3-bromo- Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1-methanesulfonamide, 3-bromo-

• Inchi： 1S/C11H18BrNO2S/c12-11-4-8-1-9(5-11)3-10(2-8,6-11)7-16(13,14)15/h8-9H,1-7H2,(H2,13,14,15)
• InChI Key： AXRVARSQWNLWAE-UHFFFAOYSA-N
• SMILES： C12(CS(N)(=O)=O)CC3CC(CC(Br)(C3)C1)C2

Experimental Properties

• Density: 1.630±0.06 g/cm3(Predicted)
• Boiling Point: 417.1±37.0 °C(Predicted)
• pka: 10.72±0.60(Predicted)

Additional information on Tricyclo[3.3.1.13,7]decane-1-methanesulfonamide, 3-bromo-

Tricyclo[3.3.1.1³,⁷]decane-1-methanesulfonamide, 3-bromo-

Tricyclo[3.3.1.1³,⁷]decane-1-methanesulfonamide, 3-bromo- is a complex organic compound with the CAS number 1382034-59-4. This compound belongs to the class of sulfonamides and features a tricyclic structure with a bromine substituent at the 3-position. The molecule's unique architecture makes it a subject of interest in various fields, including drug discovery and materials science.

The tricyclic framework of this compound is derived from decane, a saturated hydrocarbon, which has been cyclized to form three fused rings. The methanesulfonamide group attached at position 1 introduces a polar functional group, enhancing the compound's solubility and bioavailability. The presence of the bromine atom at position 3 adds to the molecule's complexity and potential reactivity.

Recent studies have explored the application of Tricyclo[3.3.1.1³,⁷]decane-1-methanesulfonamide in medicinal chemistry as a potential lead compound for developing novel therapeutics. Researchers have investigated its ability to modulate specific protein targets, which could be relevant in treating various diseases such as cancer or neurodegenerative disorders.

In terms of synthesis, this compound is typically prepared through multi-step organic reactions involving ring-closing metathesis and nucleophilic substitution reactions. The use of transition metal catalysts has been pivotal in achieving high yields and selectivity during its preparation.

Moreover, the bromine substituent in this compound has been shown to influence its pharmacokinetic properties significantly. Studies have demonstrated that bromination can alter the compound's absorption rate and distribution within biological systems, making it an important factor in drug design.

From a materials science perspective, the tricyclic structure of this compound has been studied for its potential applications in polymer chemistry and nanotechnology due to its rigid framework and versatile functional groups.

In conclusion, Tricyclo[3.3.1.1³,⁷]decane-1-methanesulfonamide, with its unique structural features and functional groups, continues to be a valuable molecule in both academic research and industrial applications.